Cas no 2138139-13-4 (methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate)

• Product Name: methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate
• CAS No: 2138139-13-4
• MF: C₁₄H₁₃ClN₂O₃
• MW: 292.717622518539
• CID: 6484268
• PubChem ID: 165957275
• Update Time: 2025-05-20

methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate
• 2138139-13-4
• EN300-731192

• Inchi： 1S/C14H13ClN2O3/c1-9-5-12(8-18)16-17(9)7-11-6-10(14(19)20-2)3-4-13(11)15/h3-6,8H,7H2,1-2H3
• InChI Key： NELUXKRVLGQQNB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1CN1C(C)=CC(C=O)=N1

Computed Properties

• Exact Mass: 292.0614700g/mol
• Monoisotopic Mass: 292.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate

Methyl 4-Chloro-3-[(3-Formyl-5-Methyl-1H-Pyrazol-1-yl)methyl]benzoate (CAS No. 2138139-13-4): A Comprehensive Overview

Methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate (CAS No. 2138139-13-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated benzene ring, a formyl-substituted pyrazole moiety, and an ester functional group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The synthesis of methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate typically involves multi-step reactions, including the formation of the pyrazole ring, the introduction of the formyl group, and the esterification of the benzoic acid. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research purposes.

In terms of its biological activity, methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its interaction with enzymes involved in inflammation and cancer. For instance, studies have shown that this compound can selectively inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, known to mediate inflammation and pain.

Furthermore, the presence of the formyl group in the pyrazole moiety has been linked to enhanced binding affinity and selectivity towards specific protein targets. This property makes methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate a promising lead compound for the development of novel therapeutic agents. Recent research has also explored its potential as an anti-inflammatory drug, with preliminary results indicating significant efficacy in reducing inflammation in both in vitro and in vivo models.

In addition to its anti-inflammatory properties, methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate has shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a crucial role in cancer progression.

The pharmacokinetic properties of methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate have also been investigated to assess its suitability as a drug candidate. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective delivery to target tissues and minimizing potential side effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-chloro-3-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate in human subjects. These trials are designed to provide comprehensive data on its pharmacological effects, dosing regimens, and potential interactions with other medications.

In conclusion, methyl 4-chloro-[(3-formyl-5-methyl-1H-pyrazol-1-yl)methyl]benzoate (CAS No. 2138139-13-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As more data become available from clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammation and cancer.